Cas no 626214-63-9 (N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 626214-63-9
• MF: C₁₅H₁₈N₄O₂S₂
• MW: 350.459020137787
• CID: 6150589
• PubChem ID: 6483839
• Update Time: 2024-01-06

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• F1838-2833
• 626214-63-9
• N-[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]butanamide
• SR-01000016461
• N-(5-{[(BENZYLCARBAMOYL)METHYL]SULFANYL}-1,3,4-THIADIAZOL-2-YL)BUTANAMIDE
• AKOS000655796
• N-(5-((2-(benzylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)butyramide
• SR-01000016461-1

• Inchi： 1S/C15H18N4O2S2/c1-2-6-12(20)17-14-18-19-15(23-14)22-10-13(21)16-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,16,21)(H,17,18,20)
• InChI Key： PHYDTJFWUCNUGI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(CCC)=O)S1)CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 350.08711818g/mol
• Monoisotopic Mass: 350.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 138Ų